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Compound of Interest

Compound Name: DSPE-alkyne

Cat. No.: B13707598

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial sources,
availability, and key experimental protocols for 1,2-distearoyl-sn-glycero-3-
phosphoethanolamine-N-[propargyl] (DSPE-alkyne). This functionalized phospholipid is a
critical component in the development of advanced drug delivery systems, enabling the
conjugation of various molecules through "click chemistry."

Commercial Availability of DSPE-Alkyne and its
Derivatives

DSPE-alkyne and its polyethylene glycol (PEG) conjugated derivatives are available from a
range of specialized biochemical suppliers. These lipids are offered at various purity levels and
in different quantities to suit diverse research and development needs. Below is a summary of
commercially available DSPE-alkyne products.
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Molecular .
. Product . . Available
Supplier Weight ( Purity . Storage
Name Quantities
g/mol )
50 mg, 100
BroadPharm DSPE-Alkyne  830.1 >95% mg, 250 mg, -20°C
500 mg
DSPE-PEG- 250 mg, 500
2000 >90% -20°C
alkyne mg,1lg
) DSPE-PEG- Contact for
AxisPharm 3400 >95% o In Stock
Alkyne pricing
Creative Contact for
_ DSPE-Alkyne  828.17 >95% o -20°C
Biolabs pricing
MedchemExp DSPE-PEG- Contact for -20°C for 3
2000 >85% o
ress alkyne pricing years
NSP-
) DSPE-PEG- 1000, 2000, 100 mg, 500 -20°C (long
Functional >90%
Alkyne 3400, 5000 mg,1lg term)
Polymers
DC DSPE-PEG- - Contact for -20°C for 2
] 2000 Not specified o
Chemicals alkyne pricing years
Biopharma DSPE-PEG- ] N Contact for
Various Not specified o -5°C
PEG Alkyne pricing

Note: The purity and molecular weight of PEGylated derivatives can be subject to lot-to-lot

variability. It is recommended to consult the certificate of analysis provided by the supplier for

precise information. Solubility for most DSPE-alkyne and DSPE-PEG-alkyne products is

reported in organic solvents such as chloroform, dichloromethane, DMSO, and DMF[1][2].

Experimental Protocols

Preparation of DSPE-Alkyne Containing Liposomes via
Thin-Film Hydration
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This protocol describes a common method for preparing liposomes incorporating DSPE-
alkyne, which can then be used for drug encapsulation and subsequent surface modification
via click chemistry.[3][4]

Materials:

Primary phospholipid (e.g., DSPC, DPPC)

e Cholesterol

o DSPE-alkyne or DSPE-PEG-alkyne

e Organic solvent (e.g., chloroform or a chloroform:methanol mixture)
o Hydration buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

e Round-bottom flask

» Rotary evaporator

» Water bath

o Extruder with polycarbonate membranes of desired pore size (e.g., 100 nm)
Methodology:

e Lipid Film Formation:

o Dissolve the desired lipids (e.g., a molar ratio of DSPC:Cholesterol:DSPE-PEG-alkyne
55:40:5) in an appropriate volume of organic solvent in a round-bottom flask.

o Remove the organic solvent using a rotary evaporator under vacuum. A thin lipid film will
form on the wall of the flask.

o To ensure complete removal of the solvent, further dry the lipid film under high vacuum for
at least 2 hours.

e Hydration:
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o Hydrate the dry lipid film with the chosen aqueous buffer by adding the buffer to the flask
and agitating. The temperature of the buffer should be above the phase transition
temperature (Tm) of the lipids.

o This process results in the formation of multilamellar vesicles (MLVS).

e Size Reduction (Extrusion):

o To obtain unilamellar vesicles of a defined size, the MLV suspension is extruded through
polycarbonate membranes with a specific pore size.

o This is typically done by passing the suspension through the extruder 10-20 times. The
resulting liposome solution should appear translucent.

o Purification:

o Remove any unencapsulated material by size exclusion chromatography or dialysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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